Cas no 1803690-32-5 (Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate
• CAS No: 1803690-32-5
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4918475
• Update Time: 2025-06-07

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate

• Inchi： 1S/C9H9F2NO3/c1-15-7(13)4-5-2-3-6(8(10)11)9(14)12-5/h2-3,8H,4H2,1H3,(H,12,14)
• InChI Key： UDQOQOGWLKVZKV-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC(=O)OC)NC1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 347
• XLogP3: 0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1803690-32-5): A Comprehensive Overview

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1803690-32-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate.

Chemical Structure and Properties

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate is a derivative of pyridine, featuring a difluoromethyl group and a hydroxyl group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the hydroxyl group contributes to its polarity and reactivity. These properties make Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate an attractive candidate for drug design and development.

The molecular formula of Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate is C₁₁H₁₀F₂NO₃, with a molecular weight of approximately 244.19 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including nucleophilic substitution, esterification, and fluorination steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Synthesis Methods

The synthesis of Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate involves several key steps. One common approach starts with the preparation of 3-(difluoromethyl)pyridin-2(1H)-one, which can be synthesized from commercially available starting materials through a sequence of reactions involving fluorination and cyclization. The resulting intermediate is then subjected to esterification with methyl acrylate to form the desired product.

A recent study published in the Journal of Organic Chemistry reported an improved synthetic route that utilizes a palladium-catalyzed cross-coupling reaction to introduce the difluoromethyl group directly onto the pyridine ring. This method not only enhances the yield but also reduces the number of purification steps required, making it more suitable for large-scale production.

Biological Activities and Applications

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory diseases.

A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, it was found to have a protective effect against oxidative stress by scavenging free radicals and upregulating antioxidant enzymes.

Beyond its anti-inflammatory properties, Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate has also shown potential as an anticancer agent. In vitro studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that further investigation into the anticancer properties of Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate is warranted.

Clinical Trials and Future Directions

The promising preclinical results with Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate have paved the way for its evaluation in clinical trials. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to these ongoing trials, researchers are exploring other potential applications of Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate. For instance, its ability to modulate oxidative stress makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies are currently being conducted to evaluate its neuroprotective effects.

Conclusion

Methyl 3-(difluoromethyl)-2-hydroxypyridine-6-acetate (CAS No. 1803690-32-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers desirable properties such as enhanced lipophilicity and metabolic stability, making it an attractive candidate for drug development. Ongoing research continues to uncover new biological activities and therapeutic applications for this compound, highlighting its importance in advancing our understanding of disease mechanisms and developing novel treatments.